Cas no 69404-44-0 (Dimethyl (2-phenylethyl)phosphonate)

• Product Name: Dimethyl (2-phenylethyl)phosphonate
• CAS No: 69404-44-0
• MF: C₁₀H₁₅O₃P
• MW: 214.198064088821
• CID: 2799307
• PubChem ID: 22923156
• Update Time: 2025-04-21

Dimethyl (2-phenylethyl)phosphonate Chemical and Physical Properties

Names and Identifiers

• 69404-44-0
• DTXSID30628933
• DTXCID60579686
• Dimethyl (2-phenylethyl)phosphonate
• SCHEMBL7292178

• Inchi： 1S/C10H15O3P/c1-12-14(11,13-2)9-8-10-6-4-3-5-7-10/h3-7H,8-9H2,1-2H3
• InChI Key： XOEHRNWOAAHZFK-UHFFFAOYSA-N
• SMILES： P(CCC1C=CC=CC=1)(=O)(OC)OC

Computed Properties

• Exact Mass: 214.07588133g/mol
• Monoisotopic Mass: 214.07588133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Phosphonic acid diesters Dialkyl alkylphosphonates